Cas no 32174-42-8 (methyl (2S)-2-hydroxy-2-(2-methoxyphenyl)acetate)

• Product Name: methyl (2S)-2-hydroxy-2-(2-methoxyphenyl)acetate
• CAS No: 32174-42-8
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• MDL: MFCD32703448
• CID: 5606559
• PubChem ID: 101987500
• Update Time: 2025-08-03

methyl (2S)-2-hydroxy-2-(2-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-hydroxy-2-(2-methoxyphenyl)acetate
• EN300-8990743
• (+)-o-Methoxy-L-mandelic acid methyl ester
• 32174-42-8

• MDL： MFCD32703448
• Inchi： 1S/C10H12O4/c1-13-8-6-4-3-5-7(8)9(11)10(12)14-2/h3-6,9,11H,1-2H3/t9-/m0/s1
• InChI Key： KFHNZFDETCOCCF-VIFPVBQESA-N
• SMILES： O(C)C1C=CC=CC=1[C@@H](C(=O)OC)O

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on methyl (2S)-2-hydroxy-2-(2-methoxyphenyl)acetate

Methyl (2S)-2-hydroxy-2-(2-methoxyphenyl)acetate (CAS No. 32174-42-8): A Comprehensive Overview

Methyl (2S)-2-hydroxy-2-(2-methoxyphenyl)acetate, identified by its CAS number 32174-42-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a chiral center and an aromatic moiety, has garnered attention for its potential applications in drug development and biochemical research. The structural features of methyl (2S)-2-hydroxy-2-(2-methoxyphenyl)acetate make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The chemical structure of this compound consists of a methyl ester group attached to a hydroxylated alpha-hydroxy acid derivative, with the aromatic ring substituent being a methoxyphenyl group. This specific arrangement imparts unique physicochemical properties that are exploited in various synthetic pathways. The stereochemistry at the chiral center is particularly crucial, as it influences the biological activity and metabolic stability of the compounds derived from it.

In recent years, there has been growing interest in the development of enantiomerically pure compounds for therapeutic applications. The stereochemical purity of methyl (2S)-2-hydroxy-2-(2-methoxyphenyl)acetate makes it an attractive building block for such applications. Researchers have been exploring its utility in the synthesis of chiral drugs, where the enantiomeric purity can significantly impact the efficacy and safety profiles of the final pharmaceutical products.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. The methoxyphenyl group provides a versatile platform for further functionalization, allowing chemists to design complex structures with tailored biological activities. For instance, derivatives of methyl (2S)-2-hydroxy-2-(2-methoxyphenyl)acetate have been investigated for their potential as kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases.

Recent studies have highlighted the compound's significance in drug discovery efforts. Researchers have utilized computational methods to predict the binding affinity of methyl (2S)-2-hydroxy-2-(2-methoxyphenyl)acetate derivatives to target proteins. These studies have revealed promising leads for further optimization into potent therapeutic agents. The hydroxylated alpha-hydroxy acid moiety is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, enhancing binding specificity.

The synthesis of enantiomerically pure methyl (2S)-2-hydroxy-2-(2-methoxyphenyl)acetate has been a focus of several research groups. Chiral resolution techniques and asymmetric synthesis methods have been employed to achieve high levels of enantiomeric purity. These efforts are critical for ensuring that the final pharmaceutical products exhibit optimal biological activity while minimizing unwanted side effects.

The pharmacokinetic properties of compounds derived from methyl (2S)-2-hydroxy-2-(2-methoxyphenyl)acetate are also areas of active investigation. Researchers are studying how structural modifications influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these relationships is essential for designing drugs that are not only effective but also safe and well-tolerated by patients.

In conclusion, methyl (2S)-2-hydroxy-2-(2-methoxyphenyl)acetate (CAS No. 32174-42-8) is a versatile and valuable compound in pharmaceutical chemistry. Its unique structural features and stereochemical properties make it an important intermediate in drug development. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is likely to grow even further.